methyl 4-{5-[(2-ethoxy-2-oxoethyl)thio]-1H-tetrazol-1-yl}benzoate

• IUPAC Name: methyl 4-[5-(2-ethoxy-2-oxoethyl)sulfanyltetrazol-1-yl]benzoate
• InChI: InChI=1S/C13H14N4O4S/c1-3-21-11(18)8-22-13-14-15-16-17(13)10-6-4-9(5-7-10)12(19)20-2/h4-7H,3,8H2,1-2H3
• InChI Key: SEVHADBJMDOHQP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NN=NN1C2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C13H14N4O4S
• Molecular Weight: 322.34 g/mol

Description

Methyl 4-{5-[(2-ethoxy-2-oxoethyl)thio]-1H-tetrazol-1-yl}benzoate is a synthetic compound that has gained significant attention in scientific research due to its unique properties. It is a tetrazole derivative that has been synthesized using various methods, and its potential applications in the field of medicine and biotechnology have been explored.

Mechanism of Action

The mechanism of action of methyl 4-{5-[(2-ethoxy-2-oxoethyl)thio]-1H-tetrazol-1-yl}benzoate is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation, tumor growth, and microbial infection. It has also been shown to modulate the expression of certain genes and proteins involved in these processes.
Biochemical and Physiological Effects:
Methyl 4-{5-[(2-ethoxy-2-oxoethyl)thio]-1H-tetrazol-1-yl}benzoate has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, inhibit the growth of tumor cells, and exhibit antibacterial and antifungal activities. It has also been shown to modulate the expression of various genes and proteins involved in cellular signaling and metabolism.

Advantages and Limitations for Lab Experiments

Methyl 4-{5-[(2-ethoxy-2-oxoethyl)thio]-1H-tetrazol-1-yl}benzoate has several advantages for lab experiments. It is relatively easy to synthesize, and its purity can be easily confirmed using various analytical techniques. It is also stable under various experimental conditions and can be easily incorporated into various experimental systems. However, it also has some limitations, including its potential toxicity and limited solubility in certain solvents.

Future Directions

There are several future directions for the study of methyl 4-{5-[(2-ethoxy-2-oxoethyl)thio]-1H-tetrazol-1-yl}benzoate. One direction is the exploration of its potential applications in the field of medicine, including the treatment of inflammatory diseases, cancer, and microbial infections. Another direction is the study of its mechanism of action, including the identification of its molecular targets and signaling pathways. Additionally, the development of novel synthetic methods for the production of this compound and its derivatives could lead to the discovery of new compounds with improved properties and applications.

Synthesis Methods

Methyl 4-{5-[(2-ethoxy-2-oxoethyl)thio]-1H-tetrazol-1-yl}benzoate can be synthesized using various methods. One of the commonly used methods involves the reaction of 4-bromo-2-nitrobenzoic acid with sodium azide, followed by the reduction of the resulting compound with ethyl chloroformate and sodium ethoxide. This method yields the desired product in good yields and high purity.

Scientific Research Applications

Methyl 4-{5-[(2-ethoxy-2-oxoethyl)thio]-1H-tetrazol-1-yl}benzoate has been extensively studied for its potential applications in the field of medicine and biotechnology. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-microbial activities. It has also been used as a tool in the study of various biological processes, including gene expression, protein synthesis, and cellular signaling.